Cas no 288606-26-8 (2-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid)

2-(3-Methoxy-4-methylphenyl)-3-methylbutanoic acid is a substituted phenylbutanoic acid derivative with potential applications in pharmaceutical and fine chemical synthesis. Its structure features a methoxy and methyl group on the phenyl ring, along with a branched alkyl chain, which may influence its physicochemical properties, such as solubility and reactivity. This compound could serve as an intermediate in the development of bioactive molecules, particularly in medicinal chemistry, where such scaffolds are often explored for their pharmacokinetic and binding properties. The presence of both aromatic and aliphatic substituents offers versatility in further functionalization, making it a useful building block for targeted synthetic pathways.
2-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid structure
288606-26-8 structure
Product Name:2-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid
CAS No:288606-26-8
MF:C13H18O3
MW:222.280224323273
CID:5953224
PubChem ID:66244450
Update Time:2025-10-29

2-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 3-methoxy-4-methyl-α-(1-methylethyl)-
    • 2-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid
    • EN300-1842120
    • CS-0273457
    • 288606-26-8
    • AKOS015588142
    • Inchi: 1S/C13H18O3/c1-8(2)12(13(14)15)10-6-5-9(3)11(7-10)16-4/h5-8,12H,1-4H3,(H,14,15)
    • InChI Key: NFAIGYFZWFBVHH-UHFFFAOYSA-N
    • SMILES: C1(C(C(C)C)C(O)=O)=CC=C(C)C(OC)=C1

Computed Properties

  • Exact Mass: 222.125594432g/mol
  • Monoisotopic Mass: 222.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.069±0.06 g/cm3(Predicted)
  • Boiling Point: 338.3±30.0 °C(Predicted)
  • pka: 4.25±0.10(Predicted)

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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